Cas no 3296-90-0 (2,2-Bis(bromomethyl)-1,3-propanediol)

2,2-Bis(bromomethyl)-1,3-propanediol is a brominated diol compound with the molecular formula C₅H₁₀Br₂O₂. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of flame retardants, crosslinking agents, and polymer modifiers. The presence of two reactive bromomethyl groups enables efficient functionalization, making it valuable for applications requiring high reactivity and thermal stability. Its bifunctional structure allows for incorporation into polymeric matrices, enhancing fire resistance without compromising mechanical properties. The compound is also utilized in specialty chemical formulations where controlled release of bromine is necessary. Its stability under processing conditions and compatibility with various substrates make it a practical choice for industrial applications.
2,2-Bis(bromomethyl)-1,3-propanediol structure
3296-90-0 structure
Product Name:2,2-Bis(bromomethyl)-1,3-propanediol
CAS No:3296-90-0
MF:C5H10Br2O2
MW:261.939700603485
MDL:MFCD00004688
CID:44016
PubChem ID:87568277
Update Time:2026-05-14

2,2-Bis(bromomethyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

    • 2,2-Bis(bromomethyl)propane-1,3-diol
    • 2,2-DI(BROMOMETHYL)PROPANE-1,3-DIOL
    • DBNPG
    • DIBROMONEOPENTYL GLYCOL
    • DIBROMONEOPENTYL GLYCOL, 2,2-BIS(BROMOMETHYL)-1,3-PROPANEDIOL
    • SAYTEX FR-1138
    • SAYTEX(R) FR-1138 FLAME RETARDANT
    • 1,3-Dibromo-2,2-dihydroxymethylpropane
    • 1,3-Dibromo-2,2-dimethylolpropane
    • 1,3-Propanediol, 2,2-bis(2-bromomethyl)-
    • 1,3-propanediol,2,2-bis(bromoethyl)-
    • 2,2-bis(bromomethyl)-3-propanediol
    • 2,2-Dibromomethyl-1,3-propanediol
    • 3-Propanediol,2,2-bis(bromomethyl)-1
    • Dibromopentaerythritol
    • Emery 9336
    • FR 1138
    • Fr 522
    • 2,2-Bis(bromomethyl)-1,3-propanediol
    • Dibromonoeopentyl glycol
    • FR-1138
    • Pentaerythritol Dibr
    • Pentaerythritol Dibromide
    • Pentaerythritol dibromohydrin
    • MDL: MFCD00004688
    • Inchi: 1S/C5H10Br2O2/c6-1-5(2-7,3-8)4-9/h8-9H,1-4H2
    • InChI Key: CHUGKEQJSLOLHL-UHFFFAOYSA-N
    • SMILES: C(C(CBr)(CO)CO)Br

Computed Properties

  • Exact Mass: 259.90500
  • Monoisotopic Mass: 259.904755
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 67.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Off white powder
  • Density: 1.8049 (rough estimate)
  • Melting Point: 109.0 to 113.0 deg-C
  • Boiling Point: 235°C (rough estimate)
  • Flash Point: 178.1 °C
  • Refractive Index: 1.5120 (estimate)
  • PSA: 40.46000
  • LogP: 0.74720
  • Sensitiveness: Sensitive to humidity
  • Vapor Pressure: 10 mm Hg ( 178 °C)
  • Solubility: Soluble in toluene, ethanol, ethylene glycol, propylene glycol and acetone, slightly soluble in water and toluene.

2,2-Bis(bromomethyl)-1,3-propanediol Security Information

2,2-Bis(bromomethyl)-1,3-propanediol Customs Data

  • HS CODE:2905590090
  • Customs Data:

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,2-Bis(bromomethyl)-1,3-propanediol Pricemore >>

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2,2-Bis(bromomethyl)-1,3-propanediol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3296-90-0)Pentaerythritol dibromide
Order Number:LE11370;LE3321030;LE6644
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:3296-90-0)2,2-Bis(bromomethyl)propane-1,3-diol
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Quantity:200kg
Purity:99.9%
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:3296-90-0)
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
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2,2-Bis(bromomethyl)-1,3-propanediol Related Literature

Additional information on 2,2-Bis(bromomethyl)-1,3-propanediol

Compound CAS No 3296-90-0: 2,2-Bis(bromomethyl)-1,3-propanediol

The compound CAS No 3296-90-0, also known as 2,2-Bis(bromomethyl)-1,3-propanediol, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes two bromomethyl groups attached to a propanediol backbone. The presence of these functional groups imparts the compound with reactivity and flexibility, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of bromomethyl groups in organic synthesis. These groups are known for their ability to participate in nucleophilic substitution reactions, which are fundamental in the synthesis of various pharmaceuticals and agrochemicals. The propanediol backbone of this compound further enhances its utility by providing hydroxyl groups that can be modified to create complex molecular architectures.

In terms of synthesis, 2,2-Bis(bromomethyl)-1,3-propanediol can be prepared through a variety of methods, including the reaction of glycerol with bromine in the presence of appropriate catalysts. This method has been optimized in recent years to improve yield and purity, making it more accessible for industrial applications. Researchers have also explored alternative synthetic routes using green chemistry principles, which aim to minimize environmental impact while maintaining efficiency.

The applications of CAS No 3296-90-0 span across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of antibiotics and antiviral agents. Its ability to form stable bonds with other molecules makes it invaluable in drug design and development. Additionally, this compound is widely used in the production of advanced polymers and materials with tailored properties for use in electronics and biomedical devices.

Recent advancements in polymer chemistry have further expanded the utility of 2,2-Bis(bromomethyl)-1,3-propanediol. Scientists have discovered that this compound can be used as a crosslinking agent in the synthesis of hydrogels and other polymeric networks. These materials exhibit excellent mechanical properties and biocompatibility, making them ideal for applications in tissue engineering and drug delivery systems.

In terms of environmental impact, researchers have been investigating the biodegradation pathways of CAS No 3296-90-0 to ensure its safe disposal and minimize ecological risks. Studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

The toxicological profile of CAS No 3296-90-0 has also been a subject of recent research. Acute and chronic toxicity studies indicate that exposure to this compound may pose risks to aquatic organisms; however, its toxicity to humans is relatively low when handled appropriately under controlled conditions.

In conclusion, CAS No 3296-90-0 (2,2-Bis(bromomethyl)-1,3-propanediol) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and reactivity make it an essential building block in organic synthesis and material science. As research continues to uncover new applications and improve synthetic methods, this compound will likely play an even more prominent role in advancing technological and medical innovations.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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LE11370;LE3321030;LE6644
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Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:3296-90-0)2,2-Bis(bromomethyl)propane-1,3-diol
sfd16751
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email